Cas no 10033-99-5 ((3Z)-4-chlorobuta-1,3-diene)

• Product Name: (3Z)-4-chlorobuta-1,3-diene
• CAS No: 10033-99-5
• MF: C₄H₅Cl
• MW: 88.5355002880096
• CID: 892895
• PubChem ID: 5462718
• Update Time: 2025-06-10

(3Z)-4-chlorobuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

• cis-1-chloro-1,3-butadiene
• (1Z)-1-chloro-1,3-butadiene
• (Z)-1-Chloro-1,3-butadiene
• (3Z)-4-chlorobuta-1,3-diene

• Inchi： 1S/C4H5Cl/c1-2-3-4-5/h2-4H,1H2/b4-3-
• InChI Key： PCPYTNCQOSFKGG-ARJAWSKDSA-N
• SMILES： C(/Cl)=C/C=C

Computed Properties

• Exact Mass: 88.00805

Experimental Properties

• PSA: 0

Additional information on (3Z)-4-chlorobuta-1,3-diene

Recent Advances in the Study of (3Z)-4-Chlorobuta-1,3-diene (CAS: 10033-99-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (3Z)-4-chlorobuta-1,3-diene (CAS: 10033-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex molecular architectures.

One of the key advancements in the study of (3Z)-4-chlorobuta-1,3-diene is its application in the synthesis of bioactive molecules. Researchers have demonstrated its utility in [1,3]-dipolar cycloaddition reactions, which are pivotal for the formation of heterocyclic compounds with potential pharmaceutical relevance. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a novel class of anti-inflammatory agents, showcasing its potential as a scaffold for drug development.

In addition to its synthetic applications, (3Z)-4-chlorobuta-1,3-diene has been investigated for its biological activities. Recent in vitro studies have revealed its inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a study conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

The reactivity of (3Z)-4-chlorobuta-1,3-diene has also been a subject of extensive research. A 2022 publication in Organic Letters detailed its behavior under various reaction conditions, highlighting its propensity to undergo regioselective and stereoselective transformations. These insights are critical for optimizing its use in synthetic chemistry and for designing more efficient routes to complex molecules. Furthermore, computational studies have provided a deeper understanding of its electronic structure and reactivity patterns, enabling more precise control over its chemical behavior.

Despite these promising developments, challenges remain in the practical application of (3Z)-4-chlorobuta-1,3-diene. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future studies. Ongoing research is focused on modifying its structure to enhance its pharmacokinetic properties while retaining its bioactive potential. Collaborative efforts between chemists and biologists are expected to yield further breakthroughs in this area.

In conclusion, (3Z)-4-chlorobuta-1,3-diene (CAS: 10033-99-5) represents a valuable compound in the toolkit of chemical biology and pharmaceutical research. Its versatility in synthesis, coupled with its emerging biological activities, positions it as a promising candidate for future drug discovery endeavors. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of medicinal chemistry and related fields.